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For Researchers, Scientists, and Drug Development Professionals

Introduction
FPI-1465 is a potent, dual-action inhibitor targeting both serine-β-lactamases and penicillin-

binding proteins (PBPs). As a member of the diazabicyclooctane (DBO) class of compounds,

FPI-1465 offers a significant advantage in combating bacterial resistance by neutralizing the

primary mechanisms of β-lactam antibiotic degradation and by directly inhibiting the enzymes

essential for bacterial cell wall synthesis.[1][2][3] These application notes provide detailed

protocols for utilizing FPI-1465 in various protein binding assays to characterize its interaction

with target proteins.

Mechanism of Action
FPI-1465 acts as a covalent inhibitor, forming a stable acyl-enzyme intermediate with the

catalytic serine residue within the active site of both serine-β-lactamases and PBPs. This

acylation process effectively inactivates the enzyme, preventing the hydrolysis of β-lactam

antibiotics (in the case of β-lactamases) or halting the transpeptidation step in peptidoglycan

synthesis (in the case of PBPs). This dual-targeting mechanism makes FPI-1465 a powerful

tool against multidrug-resistant Gram-negative bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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